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Compound of Interest

Compound Name: Methyl anthranilate

Cat. No.: B042735 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive protocol for the synthesis of methyl
anthranilate via the Fischer-Speier esterification of anthranilic acid with methanol, utilizing an

acid catalyst. Methyl anthranilate is a valuable compound widely used in the flavor, fragrance,

and cosmetic industries, notably as a grape scent and a UV-absorbing agent in sunscreens.[1]

[2] The protocol details the reaction setup, work-up, purification, and characterization of the

final product. All quantitative data, procedural steps, and safety precautions are outlined to

ensure reproducible and safe execution in a laboratory setting.

Reaction Principle and Scheme
Fischer esterification is a classic organic reaction that involves the acid-catalyzed esterification

of a carboxylic acid with an alcohol.[3][4] The reaction is an equilibrium process.[5][6] To drive

the equilibrium toward the formation of the ester product, an excess of the alcohol reactant

(methanol) is typically used.[3][6]

Reaction: Anthranilic Acid + Methanol ⇌ Methyl Anthranilate + Water

Catalyst: H₂SO₄ or HCl
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Reagent
Molar Mass (
g/mol )

Purity Supplier Notes

Anthranilic Acid 137.14 >98%
Standard

Supplier

Methanol

(Anhydrous)
32.04 >99.8%

Standard

Supplier

Use in excess;

acts as both

reactant and

solvent.[6][7]

Sulfuric Acid

(H₂SO₄)
98.08 95-98% (Conc.)

Standard

Supplier

Corrosive;

handle with

extreme care.[7]

Diethyl Ether 74.12 ACS Grade
Standard

Supplier

Flammable; used

for extraction.

Sodium

Bicarbonate

(NaHCO₃)

84.01
Saturated

Solution

Standard

Supplier

Used for

neutralization.[7]

Sodium Sulfate

(Na₂SO₄)
142.04 Anhydrous

Standard

Supplier

Used as a drying

agent.[8]

Deionized Water 18.02 In-house

Experimental Protocol
This protocol is based on established laboratory procedures for Fischer esterification.[7][8]

3.1. Reaction Setup

In a 250 mL round-bottom flask equipped with a magnetic stir bar, suspend 7.0 g of

anthranilic acid in 50 mL of anhydrous methanol.[8]

Place the flask in an ice-water bath to cool the mixture.

While stirring, slowly and carefully add 1.0 mL of concentrated sulfuric acid dropwise to the

flask. The addition is exothermic.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemistrysteps.com/fischer-esterification/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Esterification_of_N_methylanthranilic_acid_to_Produce_Methyl_N_methylanthranilate_M_N_MA.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Esterification_of_N_methylanthranilic_acid_to_Produce_Methyl_N_methylanthranilate_M_N_MA.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Esterification_of_N_methylanthranilic_acid_to_Produce_Methyl_N_methylanthranilate_M_N_MA.pdf
https://prepchem.com/synthesis-of-methyl-anthranilate/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Esterification_of_N_methylanthranilic_acid_to_Produce_Methyl_N_methylanthranilate_M_N_MA.pdf
https://prepchem.com/synthesis-of-methyl-anthranilate/
https://prepchem.com/synthesis-of-methyl-anthranilate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the flask from the ice bath and attach a reflux condenser, ensuring the setup is

protected from atmospheric moisture with a drying tube (e.g., calcium chloride).[8]

3.2. Reflux

Heat the reaction mixture to a gentle reflux using a heating mantle.

Maintain the reflux with continuous stirring for 4-8 hours.[7] The reaction progress can be

monitored using Thin Layer Chromatography (TLC).

3.3. Work-up and Isolation

After the reflux period, allow the mixture to cool to room temperature.

Pour the cooled reaction mixture into a beaker containing 200 mL of cold deionized water.[8]

Carefully neutralize the excess acid by slowly adding a saturated solution of sodium

bicarbonate until effervescence ceases and the pH of the solution is neutral (pH ~7).[7][9]

Transfer the neutralized mixture to a separatory funnel.

Extract the aqueous layer with diethyl ether (3 x 50 mL).[7]

Combine the organic extracts and wash them sequentially with 50 mL of 5% sodium

bicarbonate solution and then 50 mL of water.[8]

Dry the organic layer over anhydrous sodium sulfate.[7][8]

Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to

remove the diethyl ether.

3.4. Purification

The resulting crude oil can be purified by vacuum distillation.[8]

Collect the fraction boiling at approximately 135 °C at 15 mm Hg.[8] The pure product should

be a colorless to pale yellow liquid that may solidify upon cooling.[1][8]
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Data and Characterization
Table 1: Typical Reaction Parameters

Parameter Value Reference

Reactant Ratio (Acid:Alcohol) ~1:25 (molar) [7][8]

Catalyst Load (H₂SO₄) ~3-5 mol% [7]

Reaction Temperature Reflux (~65 °C) [7][8]

Reaction Time 4 - 8 hours [7]

Table 2: Physical and Spectroscopic Data for Methyl Anthranilate

Property Value Reference

Appearance
Colorless to light yellow liquid

with blue fluorescence
[1]

Melting Point 24.5 °C [8]

Boiling Point 135 °C (at 15 mm Hg) [8]

UV λmax (in Cyclohexane) 288 nm, 325 nm [2]

S₀-S₁ Electronic Origin 28,852 cm⁻¹ (346.6 nm) [10]

Experimental Workflow Diagram
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Synthesis of Methyl Anthranilate

4. Work-up Procedure

1. Reagent Mixing
Anthranilic Acid + Anhydrous Methanol

2. Catalyst Addition
Add conc. H₂SO₄ (dropwise)

3. Reflux
Heat mixture for 4-8 hours

Cool to Room Temperature

Neutralize with NaHCO₃ Solution

Extract with Diethyl Ether

Wash Organic Layer

Dry over Anhydrous Na₂SO₄

Solvent Evaporation
(Rotary Evaporator)

5. Purification
Vacuum Distillation

6. Final Product
Pure Methyl Anthranilate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Methyl Anthranilate.
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Safety Precautions
Always work in a well-ventilated fume hood.[11][12]

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.[13][14]

Concentrated Sulfuric Acid: Highly corrosive and causes severe burns. Handle with extreme

care and add it slowly to the methanol solution, as the process is exothermic.[7]

Methanol and Diethyl Ether: Highly flammable liquids. Ensure no ignition sources are present

during their use.[12]

Methyl Anthranilate: May cause skin and serious eye irritation.[15] Avoid direct contact.

Follow all institutional safety guidelines for handling chemicals and disposing of chemical

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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